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Compound of Interest

Compound Name: Fasn-IN-1

Cat. No.: B2866674

Application Notes and Protocols: Fasn-IN-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fasn-IN-1, also known as TVB-2460, is a potent and specific inhibitor of Fatty Acid Synthase
(FASN).[1] FASN is a key enzyme in the de novo synthesis of fatty acids, a metabolic pathway
that is often upregulated in various diseases, including cancer. By inhibiting FASN, Fasn-IN-1
disrupts the production of fatty acids, which are essential for cell membrane formation, energy
storage, and signaling molecule synthesis. This disruption can lead to cell growth arrest and
apoptosis, making Fasn-IN-1 a valuable tool for research in oncology and metabolic diseases.
These application notes provide detailed information on the solubility of Fasn-IN-1 and
protocols for its use in in vitro and in vivo studies.

Chemical Properties
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Property Value
Synonym TVB-2460
Molecular Weight 395.54 g/mol
Chemical Formula C18H25N303S:2

CC--INVALID-LINK--C(=O)Nc1nc(csl)-
clcce(ccl)S(=0)(=0)N(CC)CC

SMILES

Solubility Data

The solubility of Fasn-IN-1 is a critical factor for the design and reproducibility of experiments.
Below is a summary of its solubility in various common laboratory solvents.

Solvent Concentration Remarks

Sonication is recommended to

DMSO 100 mg/mL (252.82 mM) o )
aid dissolution.[1]
] ] Fasn-IN-1 is expected to have
Water Not readily available -
low agqueous solubility.
Ethanol Not readily available Solubility may be limited.
] ) Solubility is expected to be
PBS (pH 7.4) Not readily available

low.

Note: The quantitative solubility of Fasn-IN-1 in aqueous solutions such as water and PBS, as
well as in ethanol, is not widely reported in the available literature. It is recommended that
researchers determine the empirical solubility for their specific experimental conditions. For cell
culture and in vivo studies, it is common to first dissolve Fasn-IN-1 in DMSO to create a high-
concentration stock solution, which is then further diluted in aqueous media or formulation

vehicles.

Signaling Pathway
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Upstream Signals

Growth Factors Nutrient Surplus
(e.g., EGF, IGF-1) (Glucose, Insulin)

Signaling Cascade

MAPK/ERK Pathway PI3K/AKT Pathway
SREBP-1c

FASN Regulation and Activity

FASN Gene Transcription Fasn-IN-1
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(Palmitate Synthesis)
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Cell Growth & Proliferation
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Preparation Treatment Assay & Analysis

Prepare Fasn-IN-1 Prepare Serial Dilutions ) Solubilize Formazan Calculate Cell Viability
Stock Solution (in DMSO) e Treat Cells with Fasn-IN-1 Incubate for 48-72h Add MTT Reagent with DMSO) (1C50)

Seed Cells in
96-well Plate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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